molecular formula C9H17N3O B13284827 (3-Methoxypropyl)[(3-methyl-1H-pyrazol-4-yl)methyl]amine

(3-Methoxypropyl)[(3-methyl-1H-pyrazol-4-yl)methyl]amine

Cat. No.: B13284827
M. Wt: 183.25 g/mol
InChI Key: SYKAVCHUNQOYAW-UHFFFAOYSA-N
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Description

(3-Methoxypropyl)[(3-methyl-1H-pyrazol-4-yl)methyl]amine is a pyrazole-derived amine featuring a 3-methoxypropyl substituent on the nitrogen atom. This compound is of interest in pharmaceutical and material science research due to the pyrazole core’s versatility in forming hydrogen bonds and its role in bioactive molecules .

Properties

Molecular Formula

C9H17N3O

Molecular Weight

183.25 g/mol

IUPAC Name

3-methoxy-N-[(5-methyl-1H-pyrazol-4-yl)methyl]propan-1-amine

InChI

InChI=1S/C9H17N3O/c1-8-9(7-11-12-8)6-10-4-3-5-13-2/h7,10H,3-6H2,1-2H3,(H,11,12)

InChI Key

SYKAVCHUNQOYAW-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=NN1)CNCCCOC

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3-Methoxypropyl)[(3-methyl-1H-pyrazol-4-yl)methyl]amine typically involves the reaction of 3-methyl-1H-pyrazole with 3-methoxypropylamine under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent, such as ethanol, and may require a catalyst to proceed efficiently. The reaction conditions, including temperature and time, are optimized to achieve a high yield of the desired product.

Industrial Production Methods

On an industrial scale, the production of (3-Methoxypropyl)[(3-methyl-1H-pyrazol-4-yl)methyl]amine may involve continuous flow processes to ensure consistent quality and yield. The use of automated reactors and precise control of reaction parameters are essential to scale up the synthesis from laboratory to industrial production.

Chemical Reactions Analysis

Types of Reactions

(3-Methoxypropyl)[(3-methyl-1H-pyrazol-4-yl)methyl]amine can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding oxides.

    Reduction: Reduction reactions can lead to the formation of amines or other reduced derivatives.

    Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

    Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

    Substitution: Substitution reactions may involve reagents like halogens (e.g., chlorine, bromine) or nucleophiles (e.g., hydroxide ions).

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction can produce amines or other reduced forms of the compound.

Scientific Research Applications

(3-Methoxypropyl)[(3-methyl-1H-pyrazol-4-yl)methyl]amine has several scientific research applications:

    Chemistry: It is used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

    Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

    Medicine: Research is ongoing to explore its potential as a therapeutic agent in various diseases.

    Industry: It is used in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of (3-Methoxypropyl)[(3-methyl-1H-pyrazol-4-yl)methyl]amine involves its interaction with specific molecular targets. The pyrazole ring can bind to enzymes or receptors, modulating their activity. The exact pathways and molecular targets depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares key structural and physicochemical parameters of the target compound with analogs:

Compound Name Molecular Formula Molecular Weight (g/mol) Substituent Key Properties/Applications
(3-Methoxypropyl)[(3-methyl-1H-pyrazol-4-yl)methyl]amine C₁₀H₁₉N₃O 197.28 3-Methoxypropyl Enhanced solubility; pharmaceutical intermediates
N-((3-Methyl-1H-pyrazol-4-yl)methyl)propan-1-amine C₈H₁₅N₃ 153.23 Propyl Lower hydrophilicity; research chemicals
Ethyl[(3-methyl-1-propyl-1H-pyrazol-4-yl)methyl]amine C₁₀H₂₀ClN₃ 217.74 Ethyl, Propyl Higher lipophilicity; synthetic intermediates
(3-Methyl-1H-pyrazol-4-yl)methylamine C₁₀H₁₉N₃ 181.28 Branched alkyl Steric hindrance; metabolic stability studies
{[1-(Cyclopropylmethyl)-1H-pyrazol-4-yl]methyl}(methyl)amine C₉H₁₅N₃ 165.24 Cyclopropylmethyl Rigid structure; potential CNS activity

Key Observations:

  • Hydrophilicity: The methoxypropyl group in the target compound introduces ether oxygen, increasing polarity compared to alkyl-substituted analogs like N-((3-methyl-1H-pyrazol-4-yl)methyl)propan-1-amine .
  • Lipophilicity: Ethyl and propyl substituents (e.g., in Ethyl[(3-methyl-1-propyl-1H-pyrazol-4-yl)methyl]amine) contribute to higher logP values, favoring membrane permeability but reducing aqueous solubility .
  • Steric Effects: Branched alkyl chains (e.g., 3-methylbutan-2-yl) or cyclopropyl groups introduce steric hindrance, which may influence binding interactions in biological systems .

Biological Activity

(3-Methoxypropyl)[(3-methyl-1H-pyrazol-4-yl)methyl]amine, with the CAS number 1155952-94-5, is a compound of interest due to its potential biological activities. This article examines its pharmacological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound features a methoxypropyl group attached to a pyrazole moiety, which is known for its diverse biological activities. The general structure can be represented as follows:

C9H17N3O\text{C}_9\text{H}_{17}\text{N}_3\text{O}

Research indicates that compounds containing pyrazole rings often interact with various biological targets, including receptors and enzymes. The specific mechanisms through which (3-Methoxypropyl)[(3-methyl-1H-pyrazol-4-yl)methyl]amine exerts its effects are still under investigation, but it is hypothesized to influence pathways related to metabolic regulation and possibly exhibit antithrombotic properties.

Antithrombotic Potential

A study focused on phenyl pyrazole derivatives highlighted the potential of pyrazole compounds as inverse agonists for the 5-HT2A receptor, which plays a crucial role in platelet activation and aggregation. These derivatives demonstrated significant antiplatelet activity, suggesting that (3-Methoxypropyl)[(3-methyl-1H-pyrazol-4-yl)methyl]amine may share similar properties .

In Vitro Studies

In vitro assays have been conducted to assess the biological activity of various pyrazole derivatives. For example, compounds similar to (3-Methoxypropyl)[(3-methyl-1H-pyrazol-4-yl)methyl]amine have shown promise in inhibiting platelet aggregation at low concentrations, indicating a potential therapeutic role in cardiovascular diseases .

In Vivo Studies

In vivo studies using related pyrazole compounds have demonstrated significant effects on body weight and metabolic parameters in animal models. These studies emphasize the need for further exploration into the specific effects of (3-Methoxypropyl)[(3-methyl-1H-pyrazol-4-yl)methyl]amine on metabolic pathways and its potential therapeutic applications .

Data Summary Table

Property Value
CAS Number 1155952-94-5
Molecular Formula C9H17N3O
Potential Activities Antithrombotic, Metabolic Modulation
Key Mechanism 5-HT2A receptor inverse agonism
Research Focus Cardiovascular health, Metabolic syndrome

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